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Compound of Interest

Compound Name: Angiogenesis inhibitor 3

Cat. No.: B12419211 Get Quote

The proper disposal of any laboratory chemical is paramount for ensuring the safety of

personnel and the protection of the environment. For a substance identified as "Angiogenesis
Inhibitor 3," it is crucial to recognize that this is a general descriptor rather than a specific

chemical identifier. Different manufacturers may offer distinct compounds under this name,

each with unique properties and disposal requirements.

This guide provides a comprehensive procedure for researchers, scientists, and drug

development professionals to determine and execute the correct disposal plan for their specific

Angiogenesis Inhibitor 3 product. The foundational step is to consult the product's Safety

Data Sheet (SDS), which is the primary source of detailed safety and disposal information.

Step 1: Identify the Specific Product and Locate the
Safety Data Sheet (SDS)
Before any disposal procedures can be initiated, you must identify the exact chemical you are

working with. The most reliable method is to use the Chemical Abstracts Service (CAS) number

found on the product's container or in the purchasing records.

Once you have the specific product name, manufacturer, and ideally the CAS number, you can

obtain the SDS through several methods:

Manufacturer's Website: The most direct source for an up-to-date SDS is the website of the

company from which the chemical was purchased.[1][2][3]
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Supplier or Distributor Websites: If purchased through a distributor, their website will often

have a searchable database of SDS for the products they sell.[3]

Online SDS Databases: Several online databases aggregate SDS from various

manufacturers, allowing for searches by chemical name or CAS number.[1][4]

If you cannot locate the SDS, you should contact the manufacturer or supplier directly to

request a copy.[2][3] It is a regulatory requirement for manufacturers to provide this information.

[1]

Step 2: Interpret the SDS for Disposal Guidance
The SDS is a standardized document with 16 sections, several of which are critical for waste

disposal.

Section 13: Disposal Considerations: This section provides the most direct guidance on

proper disposal.[5][6] It may include information on appropriate disposal containers,

recommended disposal methods, and any special precautions.[5] However, this section can

sometimes be generic, advising compliance with local regulations.[6]

Section 2: Hazards Identification: This section will detail the specific hazards of the chemical

(e.g., toxic, corrosive, reactive) using pictograms, signal words ("Danger" or "Warning"), and

hazard statements.[6][7][8] This information is crucial for characterizing the waste.

Section 7: Handling and Storage: This provides information on safe handling practices and

incompatible materials, which is important for waste segregation.[8]

Section 8: Exposure Controls/Personal Protection: This section specifies the necessary

Personal Protective Equipment (PPE), such as gloves and safety goggles, which must be

worn when handling the chemical waste.[5]

Step 3: General Laboratory Chemical Waste Disposal
Procedures
Once you have characterized the waste using the SDS, follow these general best practices,

which align with guidelines from environmental health and safety (EHS) organizations.
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Waste Characterization: Based on the SDS, determine if the waste is hazardous. The U.S.

Environmental Protection Agency (EPA) defines hazardous waste based on characteristics of

ignitability, corrosivity, reactivity, or toxicity, or if it is specifically "listed" waste.[9][10][11]

Assume all chemical waste is hazardous unless confirmed otherwise by your institution's

EHS department.[10]

Container Selection and Labeling:

Use a container that is chemically compatible with the waste.[12] Plastic containers are

often preferred to glass to minimize breakage risks.

The container must be in good condition and have a secure, leak-proof lid.

Attach a hazardous waste tag to the container as soon as the first drop of waste is added.

[13][14]

The label must include:

The words "Hazardous Waste".[13]

The full chemical name(s) of all components in the mixture.[13][14] Do not use

abbreviations or formulas.

The date when waste accumulation began.[13][14]

The specific hazards (e.g., flammable, toxic, corrosive).[13]

Waste Accumulation and Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[14]

Ensure secondary containment, such as a plastic tub, is used to prevent spills from

reaching drains.

Segregate incompatible waste streams to prevent dangerous reactions.[12][13] For

example, do not store acids with bases or oxidizers with flammable organic solvents.
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Keep waste containers closed at all times, except when adding waste.[14]

Arrange for Disposal:

Do not dispose of chemical waste down the sink or in the regular trash.[12][13]

Contact your institution's Environmental Health and Safety (EHS) department to request a

waste pickup.[12][13] Follow their specific procedures for submitting a pickup request,

which is often done through an online system.[12][14]

Quantitative Data for Laboratory Waste Management
The following table summarizes typical quantitative limits for hazardous waste accumulation in

a laboratory setting, as stipulated by regulatory bodies like the EPA.

Parameter Limit
Regulation/Guideline
Reference

Maximum Volume in Satellite

Accumulation Area (SAA)
55 gallons of hazardous waste

Resource Conservation and

Recovery Act (RCRA) as

implemented by institutional

EHS programs.[9]

Maximum Volume of Acutely

Hazardous Waste (P-listed)
1 quart (approximately 1 liter)

Resource Conservation and

Recovery Act (RCRA) for P-

listed wastes.[9][15]

Maximum Accumulation Time
6 months from the

accumulation start date

Guideline from various

institutional EHS programs to

ensure timely disposal and

prevent long-term storage

issues.[15]

Operational Plans and Visualizations
To ensure clarity in the disposal process, the following workflow diagram illustrates the

necessary steps from chemical identification to final disposal.
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Workflow for Proper Disposal of Angiogenesis Inhibitor 3

Phase 1: Information Gathering

Phase 2: Hazard Assessment

Phase 3: Waste Handling & Disposal

Phase 4: Final Disposition

Identify Product:
- Manufacturer
- Product Name
- CAS Number

Locate Safety Data Sheet (SDS)
from Manufacturer/Supplier

Use product info

Review SDS Section 2:
Hazards Identification

Analyze SDS

Review SDS Section 13:
Disposal Considerations

Review SDS Section 8:
Required PPE

Select Chemically
Compatible Container

Begin disposal process

Affix Hazardous Waste Label
(Fill out completely)

Add Waste to Container
(Wear appropriate PPE)

Store in Designated Satellite
Accumulation Area with
Secondary Containment

Segregate from
Incompatible Wastes

Request Pickup from
Institutional EHS

When container is full
or time limit reached

EHS Collects Waste
for Final Disposal

Click to download full resolution via product page

Caption: Disposal workflow from identification to EHS pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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